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Compound of Interest

Compound Name: Umbralisib hydrochloride

Cat. No.: B10800555 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety protocols and logistical procedures for the handling

and disposal of Umbralisib hydrochloride, a kinase inhibitor, in a research setting. Adherence

to these guidelines is critical to ensure the safety of laboratory personnel and to maintain

compliance with environmental regulations. While Umbralisib was withdrawn from the U.S.

market in June 2022 due to safety concerns, its use in research continues to necessitate

stringent safety measures.[1][2][3]

Personal Protective Equipment (PPE) and Hazard
Communication
Umbralisib hydrochloride is classified as harmful if swallowed, a skin irritant, a serious eye

irritant, and may cause respiratory irritation.[4] Therefore, robust personal protective equipment

is mandatory when handling this compound.

Table 1: Required Personal Protective Equipment for Handling Umbralisib Hydrochloride
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Body Part Required PPE Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are regularly inspected for

tears or punctures.

Body Protective clothing

A fully buttoned laboratory coat

is required. Consider a

disposable gown for

procedures with a high risk of

contamination.

Eyes
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory where the

compound is handled.

Face Face shield

Required when there is a risk

of splashes or aerosol

generation.

Respiratory NIOSH-approved respirator

Use a respirator with an

appropriate particulate filter if

working outside of a certified

chemical fume hood or if

aerosolization is likely.

Experimental Protocols: Safe Handling and Disposal
Handling Procedures:

All manipulations involving solid or dissolved Umbralisib hydrochloride should be conducted

in a well-ventilated area, preferably within a certified chemical fume hood to avoid inhalation of

dust or aerosols.[4] Direct contact with the skin and eyes must be prevented through the

consistent use of the PPE outlined in Table 1.[4] Do not eat, drink, or smoke in areas where this

compound is handled.[4]

Step-by-Step Handling Protocol:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace within the chemical fume hood by lining it with absorbent, disposable bench

paper.

Weighing: If weighing the solid compound, do so within the fume hood. Use anti-static weigh

paper or a tared container to minimize the generation of airborne dust.

Dissolving: When preparing solutions, add the solvent to the solid Umbralisib
hydrochloride slowly to prevent splashing. Cap containers securely.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[4] Decontaminate all surfaces and equipment that may have come into contact with

the compound.

Disposal Plan:

All waste materials contaminated with Umbralisib hydrochloride must be treated as

hazardous chemical waste.[5][6][7] Under no circumstances should this material be disposed of

in the regular trash or down the drain.[5]

Step-by-Step Disposal Protocol:

Segregation: At the point of generation, segregate all Umbralisib hydrochloride waste from

other waste streams. This includes unused compound, contaminated labware (e.g., pipette

tips, vials), and contaminated PPE.[5][7]

Containment:

Solid Waste: Collect in a designated, clearly labeled, and sealable hazardous waste

container.[5]

Liquid Waste: Collect in a dedicated, leak-proof, and shatter-resistant container. Keep the

container closed when not in use.[5]

Sharps: Dispose of any contaminated sharps in a designated sharps container for

hazardous waste.
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Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"

and a list of the chemical contents, including "Umbralisib hydrochloride".[5]

Storage: Store hazardous waste containers in a designated and secure satellite

accumulation area within the laboratory, away from incompatible materials.

Decontamination of Empty Containers: Triple-rinse empty containers that held Umbralisib
hydrochloride with a suitable solvent.[7] Collect the rinsate as hazardous liquid waste.[7]

Final Disposal: Arrange for the collection and disposal of all hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor.[6][7]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of Umbralisib hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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